N-[5-(3,5-difluorobenzyl)-1H-indazol-3-yl]-5-(4-methylpiperazin-1-yl)-3-(tetrahydro-2H-pyran-4-ylamino)pyridine-2-carboxamide

• Molecular Formula: C30H33F2N7O2
• Molecular Weight: 561.6 g/mol
• IUPAC Name: N-[5-[(3,5-difluorophenyl)methyl]-1H-indazol-3-yl]-5-(4-methylpiperazin-1-yl)-3-(oxan-4-ylamino)pyridine-2-carboxamide
• InChI: InChI=1S/C30H33F2N7O2/c1-38-6-8-39(9-7-38)24-17-27(34-23-4-10-41-11-5-23)28(33-18-24)30(40)35-29-25-15-19(2-3-26(25)36-37-29)12-20-13-21(31)16-22(32)14-20/h2-3,13-18,23,34H,4-12H2,1H3,(H2,35,36,37,40)
• InChI Key: VXVGMRLZWSXBGR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC(=C(N=C2)C(=O)NC3=NNC4=C3C=C(C=C4)CC5=CC(=CC(=C5)F)F)NC6CCOCC6

Description

N-[5-(3,5-difluorobenzyl)-1H-indazol-3-yl]-5-(4-methylpiperazin-1-yl)-3-(tetrahydro-2H-pyran-4-ylamino)pyridine-2-carboxamide is a useful research compound. Its molecular formula is C30H33F2N7O2 and its molecular weight is 561.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of N-[5-(3,5-difluorobenzyl)-1H-indazol-3-yl]-5-fluoro-3-(tetrahydro-2H-pyran-4-ylamino)pyridine-2-carboxamide (925 mg, 1.92 mmol) and N-methylpiperazine (20 mL) was stirred at 60° C. for 48 hours. The reaction mixture was then diluted with EtOAc and washed with NaHCO3 sat. sol. The organic layer was dried over sodium sulfate, filtered and evaporated. The crude was purified by flash chromatography on silica gel using DCM/EtOH/NH3 5N in MeOH 100:5:0.5 as the eluant, affording 600 mg of the title compound.